N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-2-pyridinecarbohydrazide

• Molecular Formula: C22H19N5O
• Molecular Weight: 369.4 g/mol
• IUPAC Name: N-[(E)-(2,5-dimethyl-1-quinolin-6-ylpyrrol-3-yl)methylideneamino]pyridine-2-carboxamide
• InChI: InChI=1S/C22H19N5O/c1-15-12-18(14-25-26-22(28)21-7-3-4-10-24-21)16(2)27(15)19-8-9-20-17(13-19)6-5-11-23-20/h3-14H,1-2H3,(H,26,28)/b25-14+
• InChI Key: XTEIJLHYTIVVFW-AFUMVMLFSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)N=CC=C3)C)/C=N/NC(=O)C4=CC=CC=N4
• SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)N=CC=C3)C)C=NNC(=O)C4=CC=CC=N4

Description

N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-2-pyridinecarbohydrazide, also known as DMQD, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields.

Mechanism of Action

N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-2-pyridinecarbohydrazide exerts its biological effects by inhibiting the activity of certain enzymes and proteins in the body. For example, this compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a role in the breakdown of extracellular matrix proteins. By inhibiting MMP activity, this compound can prevent the invasion and metastasis of cancer cells. This compound has also been shown to inhibit the activity of nitric oxide synthase (NOS), an enzyme that produces nitric oxide, a signaling molecule involved in various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific application. In medicine, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and inhibit the replication of viruses such as hepatitis C virus (HCV). In agriculture, this compound has been shown to inhibit the growth of fungi and bacteria, leading to increased crop yields. In materials science, this compound has been used as a precursor for the synthesis of MOFs and other functional materials.

Advantages and Limitations for Lab Experiments

One advantage of N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-2-pyridinecarbohydrazide is its versatility, as it can be used in a variety of applications in medicine, agriculture, and materials science. Another advantage is its relatively low toxicity, which makes it a safer alternative to other compounds with similar biological activity. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in some applications.

Future Directions

There are numerous future directions for research on N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-2-pyridinecarbohydrazide. In medicine, further studies are needed to determine the optimal dosage and administration route for this compound in the treatment of various diseases. In agriculture, research is needed to determine the effectiveness of this compound as a pesticide and insecticide under different conditions. In materials science, research is needed to explore new applications of this compound in the synthesis of functional materials. Overall, this compound has great potential for a wide range of applications, and further research is needed to fully realize its potential.

Synthesis Methods

N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-2-pyridinecarbohydrazide is synthesized by the reaction of 2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrole-3-carbaldehyde with 2-pyridinecarbohydrazide in the presence of a catalyst. The reaction yields a yellow crystalline solid that is purified by recrystallization.

Scientific Research Applications

N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-2-pyridinecarbohydrazide has been studied extensively for its potential use in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to have anti-tumor, anti-inflammatory, and anti-viral properties. In agriculture, this compound has been used as a pesticide and insecticide due to its ability to inhibit the growth of fungi and bacteria. In materials science, this compound has been used as a precursor for the synthesis of metal-organic frameworks (MOFs) and other functional materials.